Cas no 317345-81-6 (4-(Boc-(methyl)amino)butanamide)

• Product Name: 4-(Boc-(methyl)amino)butanamide
• CAS No: 317345-81-6
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD14635690
• CID: 2358015
• PubChem ID: 12017080
• Update Time: 2025-05-23

4-(Boc-(methyl)amino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(Boc-(methyl)amino)butanamide
• tert-Butyl (4-amino-4-oxobutyl)(methyl)carbamate
• AKOS027252798
• AS-44900
• Tert-butyl 4-amino-4-oxobutyl(methyl)carbamate
• MFCD14635690
• tert-Butyl 3-carbamoylpropylmethylcarbamate
• TERT-BUTYL N-(3-CARBAMOYLPROPYL)-N-METHYLCARBAMATE
• tert-Butyl(4-amino-4-oxobutyl)(methyl)carbamate
• 317345-81-6
• DB-145437
• AB8600
• tert-butyl N-(4-amino-4-oxobutyl)-N-methylcarbamate
• SCHEMBL9219474

• MDL： MFCD14635690
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12(4)7-5-6-8(11)13/h5-7H2,1-4H3,(H2,11,13)
• InChI Key： MQUJQTSTRHEWJS-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCCC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-(Boc-(methyl)amino)butanamide

4-(Boc-(methyl)amino)butanamide: A Versatile Compound in Chemical and Pharmaceutical Research

4-(Boc-(methyl)amino)butanamide (CAS No. 317345-81-6) is a valuable compound in the field of chemical and pharmaceutical research, known for its unique structural features and potential applications. This compound, also referred to as 4-(tert-butoxycarbonyl(methyl)amino)butanamide, is characterized by its tert-butoxycarbonyl (Boc) protecting group, which is commonly used in organic synthesis to protect amino groups during multi-step reactions. The presence of the Boc group allows for controlled deprotection, making 4-(Boc-(methyl)amino)butanamide a versatile intermediate in the synthesis of more complex molecules.

The tert-butoxycarbonyl (Boc) protecting group is widely used in peptide synthesis and organic chemistry due to its stability under a variety of reaction conditions. It can be easily removed under acidic conditions, such as treatment with trifluoroacetic acid (TFA), without affecting other functional groups in the molecule. This property makes 4-(Boc-(methyl)amino)butanamide an ideal starting material for the synthesis of peptides, amino acids, and other bioactive compounds.

Recent research has highlighted the importance of 4-(Boc-(methyl)amino)butanamide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(Boc-(methyl)amino)butanamide exhibit potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making them promising candidates for the treatment of inflammatory diseases.

In another study, researchers at the University of California, San Francisco, explored the use of 4-(Boc-(methyl)amino)butanamide as a building block in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are crucial for many biological processes, and their dysregulation is associated with various diseases, including cancer and neurodegenerative disorders. The ability to design and synthesize small molecules that can modulate PPIs has significant implications for drug discovery and development.

The structural flexibility of 4-(Boc-(methyl)amino)butanamide allows it to be easily modified to introduce various functional groups, enhancing its utility in medicinal chemistry. For example, the introduction of hydrophobic or hydrophilic moieties can alter the solubility and bioavailability of the final product, which is critical for optimizing drug delivery and efficacy. Additionally, the presence of the methyl group on the amino functionality can influence the conformational properties of the molecule, potentially affecting its binding affinity to target proteins.

Beyond its applications in drug discovery, 4-(Boc-(methyl)amino)butanamide has also been used in materials science. Researchers at MIT have utilized this compound as a precursor for the synthesis of functional polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, tissue engineering, and advanced materials for electronic devices.

The synthesis of 4-(Boc-(methyl)amino)butanamide typically involves several steps. The first step involves the protection of an amino group using tert-butoxycarbonyl chloride (BOC-Cl), followed by amination with methylamine to form the desired intermediate. Subsequent steps may include further functionalization or coupling reactions to produce more complex molecules. The purity and quality of 4-(Boc-(methyl)amino)butanamide are critical for ensuring reproducibility and reliability in downstream applications.

In conclusion, 4-(Boc-(methyl)amino)butanamide (CAS No. 317345-81-6) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and ease of modification make it an essential building block in the development of novel therapeutic agents and functional materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in both academic and industrial settings.